Cas no 2166570-70-1 (4-Piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)-)

• Product Name: 4-Piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)-
• CAS No: 2166570-70-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5261148
• Update Time: 2025-08-04

4-Piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)-

• Inchi： 1S/C10H17NO3/c12-10(13)7-3-4-11-8(6-7)9-2-1-5-14-9/h7-9,11H,1-6H2,(H,12,13)
• InChI Key： DDZSPKLSYTXTPF-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)=O)CC1C1CCCO1

Additional information on 4-Piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)-

4-Piperidinecarboxylic Acid, 2-(Tetrahydro-2-Furanyl)-: A Comprehensive Overview

4-Piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- (CAS No. 2166570-70-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidine ring with a tetrahydrofuran moiety. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many bioactive compounds, while the tetrahydrofuran group adds hydroxyl functionality and enhances solubility properties. Together, these features make 4-piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 4-piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- as a building block in medicinal chemistry. Its ability to form stable amide bonds with various amino acids has been exploited in peptide synthesis, where it serves as an efficient linker for constructing complex biomolecules. Moreover, the compound's tetrahydrofuran group facilitates hydrogen bonding interactions, which are critical for optimizing pharmacokinetic properties such as absorption and bioavailability.

The synthesis of 4-piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by functionalization at the 4-position with a carboxylic acid group and subsequent coupling with tetrahydrofuran derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of biological activity, 4-piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, making it a valuable tool in drug design for conditions such as cancer and inflammatory diseases. Furthermore, its structural versatility allows for easy modification to enhance specificity and reduce off-target effects.

From an analytical standpoint, the characterization of 4-piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards in its production and application.

In conclusion, 4-piperidinecarboxylic acid, 2-(tetrahydro-2-furanyl)- (CAS No. 2166570-70-1) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with advancements in synthesis and biological evaluation techniques, positions it as a key player in the development of novel therapeutic agents and chemical tools.